Cas no 1806982-12-6 (6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde)

• Product Name: 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde
• CAS No: 1806982-12-6
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4875007
• Update Time: 2025-05-24

6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-5-1-4(2-12)13-6(3-14)7(5)8(10)11/h1,3,8H
• InChI Key： MGUHGGUGXAFTLB-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)N=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde

Introduction to 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1806982-12-6) and Its Applications in Modern Chemical Biology

6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde, identified by the chemical formula CAS No. 1806982-12-6, is a highly specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple fluorine atoms and a cyano group in its molecular framework imparts unique electronic and steric properties, making it a versatile intermediate in the synthesis of bioactive molecules.

The structural features of 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde make it particularly valuable in medicinal chemistry. The cyano group (-CN) serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores. Meanwhile, the difluoromethyl (-CF₂) and fluoropyridine moieties contribute to enhanced metabolic stability and improved binding affinity to biological targets. These attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly leveraged fluorinated compounds due to their favorable pharmacokinetic properties. The electron-withdrawing nature of fluorine atoms can modulate the reactivity and selectivity of drug candidates, leading to more potent and selective inhibitors. For instance, studies have demonstrated that fluorinated pyridines exhibit improved bioavailability and reduced susceptibility to enzymatic degradation, making them attractive for drug design. The 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1806982-12-6) exemplifies this trend by providing a scaffold that can be readily modified to target specific biological pathways.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in cell signaling, and their dysregulation is often associated with disease pathogenesis. By incorporating the difluoromethyl group into kinase inhibitors, researchers can enhance binding affinity while minimizing off-target effects. A notable example is the development of tyrosine kinase inhibitors (TKIs) where fluorinated pyridines have been shown to improve drug efficacy. The aldehyde functionality in 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1806982-12-6) further allows for condensation reactions with amines or hydrazines, facilitating the generation of diverse inhibitor libraries.

Advances in computational chemistry have also played a pivotal role in optimizing the design of molecules like 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1806982-12-6). Molecular modeling techniques enable researchers to predict how modifications to the molecular structure will affect its interactions with biological targets. For example, virtual screening algorithms can identify potential lead compounds based on their predicted binding affinity to protein receptors. This approach has accelerated the drug discovery process, allowing for rapid iteration and optimization of candidate molecules.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies. New catalytic systems have been developed to introduce fluorine atoms with high precision, enabling the construction of complex molecular architectures. Transition-metal-catalyzed cross-coupling reactions, such as palladium-catalyzed arylations and Suzuki-Miyaura couplings, have become particularly valuable for introducing fluorinated pyridines into drug candidates. These methods often provide superior yields and selectivity compared to traditional synthetic approaches.

In addition to its role in small-molecule drug development, 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1806982-12-6) finds applications in agrochemicals and material science. In agrochemistry, fluorinated compounds are used to develop pesticides and herbicides with enhanced efficacy and environmental stability. The unique electronic properties of these molecules allow them to interact selectively with biological targets in pests while minimizing harm to non-target organisms.

The material science applications of fluorinated pyridines are equally fascinating. These compounds can be incorporated into polymers and coatings to improve their thermal stability and chemical resistance. For instance, fluorinated pyridines have been used to develop advanced lubricants that exhibit low friction coefficients even under extreme conditions.

The future prospects for 6-Cyano-3-(difluoromethyl)-4-fluoropyridine-2-carboxaldehyde (CAS No. 1806982-12-6) are promising, given its versatility as a synthetic intermediate and its potential applications across multiple disciplines. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to remain at the forefront of chemical biology innovation.